Cas no 1311254-70-2 (3-Formyl-2-methylquinoline-4-carboxylic acid)

• Product Name: 3-Formyl-2-methylquinoline-4-carboxylic acid
• CAS No: 1311254-70-2
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• MDL: MFCD19382382
• CID: 4789303
• Update Time: 2026-02-27

3-Formyl-2-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-FORMYL-2-METHYLQUINOLINE-4-CARBOXYLIC ACID
• 3-formyl-2-methyl-4-quinolinecarboxylic acid
• 3-Formyl-2-methylquinoline-4-carboxylic acid

• MDL： MFCD19382382
• Inchi： 1S/C12H9NO3/c1-7-9(6-14)11(12(15)16)8-4-2-3-5-10(8)13-7/h2-6H,1H3,(H,15,16)
• InChI Key： IGIXRSLNQUHGQU-UHFFFAOYSA-N
• SMILES： OC(C1C(C=O)=C(C)N=C2C=CC=CC=12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 1.6
• Topological Polar Surface Area: 67.3

3-Formyl-2-methylquinoline-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 3-Formyl-2-methylquinoline-4-carboxylic acid

3-Formyl-2-methylquinoline-4-carboxylic acid (CAS No. 1311254-70-2): A Versatile Building Block in Medicinal Chemistry and Organic Synthesis

The compound 3-Formyl-2-methylquinoline-4-carboxylic acid (CAS No. 1311254-70-2) is a highly functionalized quinoline derivative that has garnered significant attention in recent years due to its multifaceted applications in medicinal chemistry, organic synthesis, and material science. This molecule, characterized by its formyl and carboxylic acid functional groups, serves as a pivotal intermediate in the synthesis of complex heterocyclic compounds. Its unique structural features make it a valuable scaffold for designing novel pharmaceuticals, agrochemicals, and fluorescent materials.

In the realm of medicinal chemistry, 3-Formyl-2-methylquinoline-4-carboxylic acid is often explored for its potential as a precursor to bioactive molecules. Quinolines, as a class, are known for their broad-spectrum pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers are particularly interested in modifying this compound to develop targeted therapies for diseases such as cancer and infectious diseases. The presence of both aldehyde and carboxylic acid groups allows for versatile chemical transformations, enabling the creation of libraries of derivatives for high-throughput screening.

From a synthetic chemistry perspective, this compound is a gem for organic synthesis enthusiasts. The formyl group can undergo condensation reactions with amines to form Schiff bases, while the carboxylic acid can be esterified or amidated to yield diverse derivatives. Such flexibility makes it a popular choice for constructing heterocyclic frameworks, which are prevalent in many FDA-approved drugs. Recent trends in green chemistry have also spurred interest in using this compound as a starting material for eco-friendly catalytic processes, aligning with the global push for sustainable chemical practices.

The growing demand for 3-Formyl-2-methylquinoline-4-carboxylic acid is reflected in its increasing mentions across scientific literature and patent filings. A surge in searches for "quinoline derivatives in drug discovery" and "multifunctional heterocyclic compounds" underscores its relevance in contemporary research. Additionally, queries like "CAS 1311254-70-2 supplier" and "synthetic applications of 3-formyl-2-methylquinoline-4-carboxylic acid" highlight its commercial and academic value. This compound’s adaptability to click chemistry and bioconjugation techniques further cements its status as a cornerstone in modern chemical innovation.

Beyond pharmaceuticals, 3-Formyl-2-methylquinoline-4-carboxylic acid finds utility in the development of advanced materials. Its quinoline core is a well-known fluorophore, making it a candidate for designing fluorescent probes and sensors. With the rise of bioimaging technologies, researchers are leveraging its photophysical properties to create tools for cellular imaging and diagnostics. This dual applicability in life sciences and materials engineering positions the compound as a bridge between disciplines, fostering interdisciplinary collaborations.

In conclusion, 3-Formyl-2-methylquinoline-4-carboxylic acid (CAS No. 1311254-70-2) is a compound of immense scientific and industrial significance. Its structural versatility, coupled with its relevance to cutting-edge research areas like drug discovery, sustainable chemistry, and material science, ensures its continued prominence. As the scientific community delves deeper into its potential, this quinoline derivative is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.